Cas no 5198-05-0 (4-(3-methylbutoxy)aniline)

4-(3-methylbutoxy)aniline structure
4-(3-methylbutoxy)aniline structure
Product Name:4-(3-methylbutoxy)aniline
CAS No:5198-05-0
MF:C11H17NO
MW:179.258783102036
MDL:MFCD01670278
CID:1074743
PubChem ID:21262
Update Time:2025-04-20

4-(3-methylbutoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • [4-(3-Methylbutoxy)phenyl]amine
    • 4-(3-Methylbutoxy)benzenamine
    • 4-Isopentyloxyaniline
    • ANILINE, p-(ISOPENTYLOXY)-
    • BRN 2691068
    • CP 24,879 (hydrochloride)
    • p-(Isoamyloxy)aniline
    • p-(Isopentyloxy)aniline
    • p-Aminophenol iso-amyl ether
    • DB-190076
    • G22634
    • {4-[(3-Methylbutyl)oxy]phenyl}amine
    • 4-(3-methylbutoxy)aniline
    • EN300-96492
    • NS00096493
    • MFCD01670278
    • NCGC00165777-01
    • CP-24879
    • Z239604712
    • 2-13-00-00226 (Beilstein Handbook Reference)
    • VS-13214
    • 5198-05-0
    • 4-(isopentyloxy)aniline
    • LXWFHMREWLOKLM-UHFFFAOYSA-N
    • CHEBI:172330
    • BBL035759
    • SCHEMBL2566452
    • STL480792
    • DTXSID20199940
    • Benzenamine, 4-(3-methylbutoxy)-
    • ALBB-020969
    • AKOS000111455
    • CHEMBL1610669
    • 4-Isopentyloxyanilin
    • AKOS BBB/086
    • MDL: MFCD01670278
    • Inchi: 1S/C11H17NO/c1-9(2)7-8-13-11-5-3-10(12)4-6-11/h3-6,9H,7-8,12H2,1-2H3
    • InChI Key: LXWFHMREWLOKLM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)CCC(C)C

Computed Properties

  • Exact Mass: 179.13111
  • Monoisotopic Mass: 179.131014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Color/Form: NA
  • Density: 0.984
  • Melting Point: Not available
  • Boiling Point: 287.7°C at 760 mmHg
  • Flash Point: 125.4°C
  • Refractive Index: 1.523
  • PSA: 35.25

4-(3-methylbutoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M295223-25mg
4-(3-methylbutoxy)aniline
5198-05-0
25mg
$ 50.00 2022-06-04
TRC
M295223-50mg
4-(3-methylbutoxy)aniline
5198-05-0
50mg
$ 70.00 2022-06-04
TRC
M295223-250mg
4-(3-methylbutoxy)aniline
5198-05-0
250mg
$ 230.00 2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
I927966-25mg
4-(isopentyloxy)aniline
5198-05-0
25mg
¥567.00 2022-01-12
A2B Chem LLC
AG17513-50mg
4-(Isopentyloxy)aniline
5198-05-0 93%
50mg
$97.00 2024-04-19
A2B Chem LLC
AG17513-100mg
4-(Isopentyloxy)aniline
5198-05-0 93%
100mg
$126.00 2024-04-19
A2B Chem LLC
AG17513-250mg
4-(Isopentyloxy)aniline
5198-05-0 93%
250mg
$165.00 2024-04-19
A2B Chem LLC
AG17513-500mg
4-(Isopentyloxy)aniline
5198-05-0 93%
500mg
$240.00 2024-04-19
A2B Chem LLC
AG17513-1g
4-(Isopentyloxy)aniline
5198-05-0 93%
1g
$298.00 2024-04-19
A2B Chem LLC
AG17513-2.5g
4-(Isopentyloxy)aniline
5198-05-0 93%
2.5g
$506.00 2024-04-19
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.